TAS3681

• IUPAC Name: Unknown
• Appearance: Solid powder
• solubility: Soluble in DMSO, not in water
• synonyms: TAS3681; TAS-3681; TAS 3681.

Description

TAS3681 is a potent and orally active androgen receptor antagonist. TAS3681 suppressed the growth of AR positive prostate cancer (PCa) cells but did not affect that of AR-negative DU145 PCa cells, indicating a dependency on AR for efficacy. TAS3681 effectively suppressed androgen-independent AR transactivation by growth factors and cytokines via AR downregulating activity. TAS3681 treatment effectively decreased AR level in CRPC tumors in vivo. TAS3681 exerts an anti-androgenic effect via two mechanisms of action: pure AR antagonism and AR decreasing activity. It is expected that TAS3681 has a potential to overcome the resistance to current and 2nd-generation therapies targeting AR signaling.

Scientific Research Applications

Enhancing Scientific Software Development

TAS3681 is instrumental in addressing the complexities of scientific research applications, particularly in the domain of software development. Traditional scientific software, often developed in languages like C and Fortran, poses challenges in development, usage, and maintenance. Modern approaches, leveraging toolkits and software frameworks, enable rapid assembly of new applications from existing libraries, significantly enhancing productivity and efficiency in scientific research. TAS3681, through its contribution to such frameworks, aids in grid-enabling existing applications and developing new ones, thereby streamlining scientific research processes (Appelbe et al., 2007).

Facilitating Data-Intensive Analysis

The realm of data-intensive science sees the utilization of various scientific software applications. TAS3681 plays a pivotal role in supporting the essential requirements of these applications, such as interoperability, integration, automation, reproducibility, and efficient data handling. The unique challenges of data-intensive research necessitate the use of hybrid technologies, and TAS3681, through its capabilities, contributes to addressing these challenges, offering a robust solution to support the multifaceted requirements of scientific processes in data-intensive domains (Yao et al., 2014).

Contributing to Educational Tools in Scientific Research

In the educational landscape, TAS3681 finds its application in teaching young learners the nuances of scientific reasoning. Utilizing teachable agents (TAs) as an instructional technology, TAS3681 facilitates the creation of interactive, educational environments where learners can teach their agents through concept maps, fostering a deep understanding of scientific concepts and reasoning. This approach not only aids in learning the standard curriculum but also significantly improves learners' understanding of hierarchical reasoning and other scientific methods, demonstrating the potential of TAS3681 in enhancing educational methodologies in the scientific domain (Chin et al., 2013).

Addressing Energy Consumption in Scientific Applications

Energy efficiency is a critical concern in high-performance computing, particularly with the advent of exascale computing. TAS3681 addresses this challenge by providing mechanisms for energy tuning of scientific applications. It contributes to the development of tools and algorithms that optimize energy consumption, ensuring that scientific applications are not only powerful and efficient but also sustainable, addressing one of the global challenges in the field of scientific computing (Benedict, 2014).